Cas no 22230-26-8 (2-trifluoromethanesulfinylaniline)

2-trifluoromethanesulfinylaniline structure

22230-26-8 structure

Product Name:2-trifluoromethanesulfinylaniline

CAS No:22230-26-8

Molecular Formula:C₇H₆F₃NOS

Molecular Weight:209.188850879669

CID:4642056

PubChem ID:61368631

2-trifluoromethanesulfinylaniline Properties

Names and Identifiers

- Benzenamine, 2-[(trifluoromethyl)sulfinyl]-
- 2-trifluoromethanesulfinylaniline
- InChIKey： OAFZTOSGYXTPME-UHFFFAOYSA-N
- Inchi： 1S/C7H6F3NOS/c8-7(9,10)13(12)6-4-2-1-3-5(6)11/h1-4H,11H2
- SMILES： C1(N)=CC=CC=C1S(C(F)(F)F)=O

2-trifluoromethanesulfinylaniline Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AX27731-50mg	2-trifluoromethanesulfinylaniline	22230-26-8	95%	50mg	$210.00	2024-04-20
Aaron	AR01DWXR-50mg	2-trifluoromethanesulfinylaniline	22230-26-8	95%	50mg	$254.00	2025-02-09
Enamine	EN300-1700046-0.05g	2-trifluoromethanesulfinylaniline	22230-26-8	95%	0.05g	$166.0	2023-09-20

2-trifluoromethanesulfinylaniline Related Literature

1. Quantum-sized BiVO4 modified TiO2 microflower composite heterostructures: efficient production of hydroxyl radicals towards visible light-driven degradation of gaseous toluene†

Juanjuan Sun,Qidong Zhao,Moses O. Tadé,Shaomin Liu J. Mater. Chem. A, 2015,3, 21655-21663
2. Multi-site Cr3+ occupation-related broadband NIR luminescence in Cr3+-doped Li3Mg2NbO6

Fen Xiao,Chengning Xie,Shikun Xie,Rongxi Yi,Huiling Yuan,Haolin Zhou CrystEngComm, 2021,23, 5585-5594
3. Unprecedented preparation of pincer bis(oxazolinyl)phenyl ligands on solid support and their use in the first heterogeneously-catalyzed enantioselective allylation of aldehydes†

Avi Weissberg,Moshe Portnoy Chem. Commun., 2003, 1538-1539
4. Amide bond hydrolysis of peptoids†

Pritam Ghosh,Guilin Ruan,Natalia Fridman,Galia Maayan Chem. Commun., 2022,58, 9922-9925
5. On the estimation of oleine, &c., in fats

Analyst, 1877,2, 73-75
6. Influence of halide ions on the chirality and luminescent property of ionothermally synthesized lanthanide-based metal–organic frameworks†

Meng-Xi Wang,La-Sheng Long,Rong-Bin Huang,Lan-Sun Zheng Chem. Commun., 2011,47, 9834-9836
7. Inside front cover

New J. Chem., 2014,38, 2-2
8. Study on the decisive factor for metal–insulator transitions in a LaVO3 Mott–Hubbard insulator†

Mohammad Nasir,Inseo Kim,Kimoon Lee,Sang-il Kim,Kyu Hyoung Lee,Hee Jung Park Phys. Chem. Chem. Phys., 2023,25, 3942-3949
9. Thiol–ene synthesis and characterization of lithium bis(malonato)borate single-ion conducting gel polymer electrolytes†

Ryan L. Weber Soft Matter, 2017,13, 7633-7643
10. Salen(Co(iii)) imprisoned within pores of a metal–organic framework by post-synthetic modification and its asymmetric catalysis for CO2 fixation at room temperature†

Danping Chen,Ran Luo,Meiyan Li,Mengqi Wen,Yan Li,Chao Chen,Ning Zhang Chem. Commun., 2017,53, 10930-10933

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides

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